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Compound of Interest

Compound Name: Alk-IN-22

Cat. No.: B12407420

For Laboratory Research Use Only

Introduction

Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that plays a crucial role in the
development of the nervous system.[1] However, genetic aberrations such as chromosomal
translocations, gene amplifications, or activating point mutations can lead to the expression of
oncogenic ALK fusion proteins or constitutively active receptors.[2][3][4] These aberrant ALK
variants are potent oncogenic drivers in a variety of malignancies, including non-small cell lung
cancer (NSCLC), anaplastic large cell ymphoma (ALCL), and neuroblastoma.[2][5] The
resulting constitutive kinase activity drives downstream signaling pathways, including the
PI3K/AKT, RAS/MAPK, and JAK/STAT pathways, promoting uncontrolled cell proliferation and
survival.[3][6] Consequently, ALK has emerged as a key therapeutic target in these cancers.[2]

[5]

AIlk-IN-22 is a potent, ATP-competitive small molecule inhibitor designed to target the kinase
activity of ALK. These application notes provide a summary of its biochemical and cellular
activity and detailed protocols for its use in laboratory research settings.

Additionally, researchers should be aware of the broader family of activin receptor-like kinases
(ALKSs), such as ALK2 (also known as ACVR1).[7] Gain-of-function mutations in ALK2 are
implicated in rare diseases like fibrodysplasia ossificans progressiva (FOP) and diffuse intrinsic
pontine glioma (DIPG).[7][8][9] While Alk-IN-22 is primarily characterized as an ALK inhibitor,
its selectivity profile should be considered for studies involving other ALK family members.
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Product Information

Property Specification

Product Name Alk-IN-22

Appearance White to off-white solid
Formulation Provided as a lyophilized powder

Soluble in DMSO (>10 mM) and Ethanol.[10]
Solubility [11] For aqueous solutions, solubility is highest
in acidic media (e.g., pH 3.5).[10]

Store powder at -20°C. For long-term storage,
aliquot and store at -80°C. Stock solutions in
DMSO can be stored at -20°C for up to 6

months. Avoid repeated freeze-thaw cycles.

Storage

Mechanism of Action

AIlk-IN-22 functions as a reversible, ATP-competitive inhibitor. It binds to the ATP-binding
pocket within the kinase domain of the ALK protein.[1][3] This direct inhibition blocks the
autophosphorylation and activation of ALK, thereby shutting down the downstream oncogenic
signaling cascades that promote tumor cell survival and proliferation.[3] This targeted blockade
leads to cell cycle arrest and the induction of apoptosis in ALK-dependent cancer cells.[1][12]
[13]
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Cell Preparation & Treatment

1. Seed ALK+ cells 2. Treat with varying 3. Harvestcelisand || L] 4. Quanty protein 5. SDS-PAGE
in 6-well plates [AIk-IN-22]for 2-4h [~ | prepare protein ysate (BCAAssay) (Separate proteins by size)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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